Cas no 2580249-97-2 (2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxy)cyclobutyl)acetic acid)

• Product Name: 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxy)cyclobutyl)acetic acid
• CAS No: 2580249-97-2
• MF: C₁₈H₂₅NO₅
• MW: 335.394805669785
• CID: 6435606
• PubChem ID: 165886778
• Update Time: 2025-05-20

2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxy)cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2580249-97-2
• EN300-27726432
• 2-(2-{[(benzyloxy)carbonyl]amino}-4-(tert-butoxy)cyclobutyl)acetic acid
• 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxy)cyclobutyl)acetic acid

• Inchi： 1S/C18H25NO5/c1-18(2,3)24-15-10-14(13(15)9-16(20)21)19-17(22)23-11-12-7-5-4-6-8-12/h4-8,13-15H,9-11H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： CMQWVEWTHNNJBH-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C1CC(C1CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 335.17327290g/mol
• Monoisotopic Mass: 335.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxy)cyclobutyl)acetic acid

Introduction to 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxycyclobutyl)acetic Acid and Its Significance in Modern Chemical Research

2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxycyclobutyl)acetic acid, identified by its CAS number 2580249-97-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure, has garnered attention due to its potential applications in drug development and biochemical studies. The presence of both benzyloxy and tert-butoxy substituents in its molecular framework contributes to its unique chemical properties, making it a valuable candidate for further investigation.

The compound's structure consists of a cyclobutyl ring substituted with a tert-butoxy group at the 4-position and an amino group linked to a benzyloxy-carbonyl moiety at the 2-position. This arrangement imparts specific steric and electronic characteristics that are crucial for its biological activity. The benzyloxy-carbonyl group, in particular, is known for its role in protecting amino groups in peptide synthesis, while the tert-butoxy group enhances the molecule's stability and solubility profile.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways effectively. 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxycyclobutyl)acetic acid has been explored in various research settings for its potential to serve as an intermediate in the synthesis of more complex molecules. Its ability to undergo selective reactions while maintaining structural integrity makes it a promising candidate for use in medicinal chemistry.

The pharmaceutical industry has been particularly keen on exploring derivatives of this compound due to their potential therapeutic applications. For instance, researchers have investigated its role as a precursor in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. The cyclobutyl ring's rigid structure can help stabilize enzyme-substrate interactions, making it an ideal scaffold for designing potent inhibitors.

Moreover, the compound's solubility characteristics have been optimized through the incorporation of the tert-butoxy group, which enhances its bioavailability. This is particularly important in drug development, where poor solubility can significantly limit a drug's efficacy. By improving solubility, researchers can enhance the compound's pharmacokinetic properties, potentially leading to more effective treatments.

The benzyloxy-carbonyl group also plays a crucial role in protecting reactive sites during synthetic processes. This protection-deprotection strategy is widely used in organic synthesis to ensure that only specific parts of a molecule undergo reaction. The stability provided by this group allows chemists to manipulate other parts of the molecule without unwanted side reactions, thereby increasing the yield and purity of desired products.

In academic research, 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxycyclobutyl)acetic acid has been used as a model compound to study enzyme mechanisms and substrate-enzyme interactions. Its well-defined structure allows researchers to make precise modifications and observe how these changes affect biological activity. Such studies are essential for understanding fundamental biochemical processes and developing new therapeutic strategies.

The compound's versatility has also led to its use in material science applications. For example, researchers have explored its potential as a monomer in polymer synthesis due to its ability to form stable linkages with other monomers. This property could lead to the development of new materials with unique properties such as enhanced durability or biodegradability.

The synthesis of 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxycyclobutyl)acetic acid involves multiple steps that require careful optimization to ensure high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex cyclobutyl ring system. These methods are highly efficient but require precise control over reaction conditions to avoid side products.

In conclusion, 2-(2-{[(Benzyloxy)carbonyl]amino}-4-(tert-butoxycyclobutyl)acetic acid is a multifaceted compound with significant potential in both pharmaceutical and material science research. Its unique structural features make it an ideal candidate for further exploration, offering insights into biological mechanisms and enabling the development of novel therapeutics and materials. As research continues to uncover new applications for this compound, its importance is likely to grow even further.